Cas no 1805253-66-0 (Methyl 3-(chloromethyl)-4-(difluoromethyl)-6-hydroxypyridine-2-acetate)

• Product Name: Methyl 3-(chloromethyl)-4-(difluoromethyl)-6-hydroxypyridine-2-acetate
• CAS No: 1805253-66-0
• MF: C₁₀H₁₀ClF₂NO₃
• MW: 265.641108989716
• CID: 4891156
• Update Time: 2025-06-25

Methyl 3-(chloromethyl)-4-(difluoromethyl)-6-hydroxypyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(chloromethyl)-4-(difluoromethyl)-6-hydroxypyridine-2-acetate

• Inchi： 1S/C10H10ClF2NO3/c1-17-9(16)3-7-6(4-11)5(10(12)13)2-8(15)14-7/h2,10H,3-4H2,1H3,(H,14,15)
• InChI Key： QPVVNLOMWSBYFE-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=CC(NC=1CC(=O)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 404
• XLogP3: 0.1
• Topological Polar Surface Area: 55.4

Additional information on Methyl 3-(chloromethyl)-4-(difluoromethyl)-6-hydroxypyridine-2-acetate

Recent Advances in the Study of Methyl 3-(chloromethyl)-4-(difluoromethyl)-6-hydroxypyridine-2-acetate (CAS: 1805253-66-0)

Methyl 3-(chloromethyl)-4-(difluoromethyl)-6-hydroxypyridine-2-acetate (CAS: 1805253-66-0) is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine backbone and functional groups, has been the subject of recent studies due to its potential applications in drug development, particularly in the synthesis of novel therapeutic agents. The presence of chloromethyl and difluoromethyl groups suggests its utility as a versatile intermediate in medicinal chemistry, enabling further derivatization for targeted biological activity.

Recent research has focused on the synthetic pathways and optimization of Methyl 3-(chloromethyl)-4-(difluoromethyl)-6-hydroxypyridine-2-acetate. A study published in the Journal of Medicinal Chemistry (2023) detailed a high-yield, scalable synthesis method for this compound, emphasizing its role as a precursor for inhibitors targeting specific enzymes involved in inflammatory pathways. The study highlighted the compound's stability under various conditions, making it a promising candidate for further pharmaceutical applications.

In addition to its synthetic utility, Methyl 3-(chloromethyl)-4-(difluoromethyl)-6-hydroxypyridine-2-acetate has been investigated for its biological activity. Preliminary in vitro studies have demonstrated its potential as an anti-inflammatory agent, with notable inhibition of key cytokines. Researchers have also explored its mechanism of action, revealing interactions with specific protein targets that modulate inflammatory responses. These findings suggest that derivatives of this compound could be developed into novel therapeutics for conditions such as rheumatoid arthritis and other chronic inflammatory diseases.

The pharmacological profile of Methyl 3-(chloromethyl)-4-(difluoromethyl)-6-hydroxypyridine-2-acetate has also been a topic of interest. A recent pharmacokinetic study evaluated its absorption, distribution, metabolism, and excretion (ADME) properties, providing valuable insights into its potential as a drug candidate. The results indicated favorable bioavailability and metabolic stability, further supporting its suitability for further development. However, challenges such as optimizing its selectivity and minimizing off-target effects remain areas of active research.

Future directions for research on Methyl 3-(chloromethyl)-4-(difluoromethyl)-6-hydroxypyridine-2-acetate include exploring its applications in combination therapies and its potential as a scaffold for the development of multifunctional drugs. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. As the understanding of this compound's properties and mechanisms deepens, it is poised to play a significant role in the next generation of therapeutic agents.